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Compound of Interest

Compound Name: Febuxostat sec-butoxy acid

Cat. No.: B1444558

For immediate reference, consult your institution's Environmental Health and Safety (EHS)
department for specific disposal protocols. The following guidelines provide a comprehensive
overview for the safe handling and disposal of Febuxostat sec-butoxy acid, a research
chemical and impurity of the drug Febuxostat. Adherence to these procedures is critical to
ensure personnel safety and environmental compliance.

Febuxostat sec-butoxy acid should be managed as a hazardous chemical waste.[1][2][3][4]
[5] The disposal process involves careful segregation, labeling, and coordination with certified
hazardous waste disposal services.

Summary of Key Chemical Data

For quick reference, the table below summarizes the available data for Febuxostat sec-
butoxy acid and its parent compound, Febuxostat. Researchers should note that
comprehensive toxicological and environmental hazard data for Febuxostat sec-butoxy acid
is limited. Therefore, treating it with a high degree of caution is imperative.
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Febuxostat sec- Febuxostat (Parent
Property . Data Source(s)
Butoxy Acid Compound)
CAS Number 1335202-59-9 144060-53-7 [6][7]
Molecular Formula C16H16N203S C16H16N203S [7]
Molecular Weight 316.37 g/mol 316.37 g/mol [7]
. White or off-white
Appearance No data available ] [8]
solid
Water Solubility No data available Practically insoluble [8]
Melting Point No data available 207 - 211 °C [8]
Dispose of

Offer to a licensed )
contents/container to

Disposal hazardous material ]
) ) an appropriate [81[9][10]
Recommendation disposal company.[9]
(10] treatment and

disposal facility.[8]

Experimental Waste Disposal Protocol

The following step-by-step procedure outlines the proper disposal of Febuxostat sec-butoxy
acid waste generated during research activities. This protocol is designed to be integrated into
standard laboratory operating procedures.

1. Waste Segregation and Collection:

« Initial Segregation: At the point of generation, segregate waste containing Febuxostat sec-
butoxy acid from other waste streams.

e Waste Categories:

o Solid Waste: Contaminated personal protective equipment (PPE) such as gloves and lab
coats, weigh boats, and absorbent materials used for spill cleanup.

o Liquid Waste: Solutions containing Febuxostat sec-butoxy acid, including reaction
mixtures and rinsing solutions from initial container cleaning.
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o Sharps Waste: Contaminated needles, syringes, and glassware.

Container Selection: Use chemically compatible, leak-proof containers for waste collection.
[1][5] For liquid waste, secondary containment is recommended to mitigate spills.[1][5]

. Waste Container Labeling:
Labeling: Immediately label all waste containers with a "Hazardous Waste" label.[1][4]

Content Identification: Clearly write the full chemical name, "Febuxostat sec-butoxy acid,"
and list any other chemical constituents in the waste container.[4] Avoid using abbreviations
or chemical formulas.

. Storage of Hazardous Waste:

Storage Location: Store waste containers in a designated and secure area, away from
incompatible materials.[5]

Container Management: Keep waste containers closed at all times, except when adding
waste.[1][4][5]

. Disposal of Empty Containers:

Initial Cleaning: The first rinse of an empty container that held Febuxostat sec-butoxy acid
must be collected as hazardous waste.[1][4]

Triple Rinsing: For complete decontamination, triple-rinse the container with a suitable
solvent.[2][4] Collect all rinsate as hazardous waste.

Final Disposal: After triple rinsing and air-drying, deface or remove the original label.[1][2]
The clean, empty container can then be disposed of in the appropriate laboratory glass or
solid waste stream.[1][2]

. Scheduling Waste Pickup:
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o Contact EHS: Once a waste container is full or has been in storage for a designated period
(as per institutional policy), contact your Environmental Health and Safety department to
schedule a waste pickup.[1]

o Licensed Disposal: Your institution's EHS department will arrange for the final disposal of the
hazardous waste through a licensed hazardous material disposal company.[9][10] This may
involve incineration with appropriate emission controls.[9][10]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of waste
contaminated with Febuxostat sec-butoxy acid.
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Caption: Disposal workflow for Febuxostat sec-butoxy acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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